N-(4-bromo-3-methylphenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C16H14BrN5OS/c1-11-9-12(7-8-14(11)17)18-15(23)10-24-16-19-20-21-22(16)13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,18,23)
• InChI Key: BMDNSXXGUYHUAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CSC2=NN=NN2C3=CC=CC=C3)Br
• Molecular Formula: C16H14BrN5OS
• Molecular Weight: 404.3 g/mol

Description

N-(4-bromo-3-methylphenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C16H14BrN5OS and its molecular weight is 404.29. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromo-3-methylphenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromo-3-methylphenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Applications

A series of derivatives synthesized from similar compounds have shown significant antimicrobial and antifungal activities. These studies explore the structural modifications of the chemical backbone to enhance these properties. For instance, compounds synthesized to include thiazolidin-4-one derivatives have been evaluated for their in vitro antibacterial activity against pathogens such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Salmonella typhi, as well as antifungal activity against Aspergillus niger and Candida albicans (Baviskar, Khadabadi, & Deore, 2013). Similarly, new heterocyclic compounds incorporating sulfamoyl moiety have been developed for use as antimicrobial agents, showing promising results (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Anticancer Applications

The modification of the compound's structure has also been explored for potential anticancer applications. Novel derivatives have been synthesized and studied for their anticancer activity, particularly focusing on selective cytotoxicity against cancer cell lines. Some derivatives have demonstrated high selectivity and potent anticancer activity, underscoring the compound's relevance in the development of new anticancer agents (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antioxidant Activity

Compounds synthesized from similar structures have been evaluated for their antioxidant activity, highlighting the chemical's potential in developing agents that could mitigate oxidative stress, a factor associated with numerous diseases and aging processes. Studies have shown that certain derivatives exhibit significant antioxidant activity, offering a promising avenue for further research into therapeutic applications (Chkirate et al., 2019).